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Compound of Interest

Compound Name: RY764

Cat. No.: B1680353 Get Quote

Disclaimer: This document is intended for an audience of researchers, scientists, and drug

development professionals. The compounds discussed, particularly Melanotan II, are not

approved for public use in many jurisdictions and have known side effects. This guide

summarizes available scientific literature and does not constitute medical advice or an

endorsement of use. Direct comparative efficacy studies between RY764 and Melanotan II are

not available in published scientific literature. This comparison is based on their distinct

mechanisms of action and data from individual studies.

Introduction
Melanocortin receptors are a family of G protein-coupled receptors (GPCRs) involved in a wide

array of physiological processes, including skin pigmentation, energy homeostasis, sexual

function, and inflammation. Synthetic peptides targeting these receptors have been a subject of

research for their potential therapeutic applications. This guide provides a comparative

overview of two such compounds: RY764, a selective melanocortin-4 receptor (MC4R) agonist,

and Melanotan II, a non-selective melanocortin receptor agonist.

Overview of Compounds
RY764
RY764 is a novel, small-molecule, selective agonist for the melanocortin subtype-4 receptor

(MC4R). Its development is aimed at targeting specific pathways regulated by MC4R, such as

appetite and sexual function, while potentially avoiding side effects associated with the
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activation of other melanocortin receptors. Publicly available data on RY764 is limited to

preclinical studies.

Melanotan II
Melanotan II (MT-II) is a synthetic analogue of the naturally occurring alpha-melanocyte-

stimulating hormone (α-MSH). Unlike RY764, it is a non-selective agonist, activating multiple

melanocortin receptors, including MC1R, MC3R, MC4R, and MC5R.[1][2] This broad activity

profile results in a range of effects, most notably increased skin pigmentation (tanning),

enhanced libido, and appetite suppression.[1][3] Melanotan II has been evaluated in early

clinical trials but remains an unlicensed and largely untested product often sold illicitly online.[3]

Comparative Data
Due to the absence of head-to-head trials, this section compares the known characteristics of

each compound based on their receptor selectivity and reported effects.

Table 1: Comparison of RY764 and Melanotan II
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Feature RY764 Melanotan II

Compound Type Small molecule Cyclic heptapeptide

Mechanism of Action Selective MC4R agonist

Non-selective agonist of

MC1R, MC3R, MC4R,

MC5R[1]

Primary Reported Effects

- Appetite suppression (in

rodents)- Increased erectile

activity (in rodents)

- Increased skin pigmentation

(tanning)[4]- Increased libido /

spontaneous erections[4][5]-

Appetite suppression[1]

Pigmentation Effect

Not reported; expected to be

minimal due to MC4R

selectivity[6]

Potent; mediated by MC1R

activation[1]

Known Side Effects
Data not available from human

studies

Nausea, facial flushing,

yawning, stretching, loss of

appetite, darkening of moles[1]

[4]

Development Status Preclinical research

Investigated in Phase I trials;

unapproved for general use[3]

[4]

Signaling Pathways
The primary difference in the efficacy and side-effect profiles of RY764 and Melanotan II stems

from their distinct receptor activation patterns.

Melanotan II: Non-Selective Activation
Melanotan II's broad agonism results in the activation of multiple downstream pathways. Its

most prominent effect, skin tanning, is mediated by the MC1R on melanocytes. Activation of

MC1R stimulates the Gs protein, leading to an increase in cyclic AMP (cAMP). This cascade

upregulates the synthesis of eumelanin (brown/black pigment), providing a tan.[7][8] Its effects

on appetite and sexual function are primarily mediated through MC4R (and possibly MC3R),

similar to RY764.[1]
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Melanotan II Signaling Pathway

Physiological Effects

Melanotan II

MC1R MC3R MC4R MC5R

↑ Skin Pigmentation
(Tanning)

 Gs/cAMP Pathway

↓ Inflammation ↓ Appetite

 Gs/cAMP Pathway

↑ Libido / Erections Exocrine Secretion
(Sebum)
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RY764 Signaling Pathway

Physiological Effects

RY764

MC1R

 No significant binding

MC4R

No Pigmentation Effect ↓ Appetite

 Gs/cAMP Pathway

↑ Libido / Erections
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Workflow: Melanotan II Phase I Trial

Screening & Enrollment

Treatment Phase (2 Weeks)

Assessment & Follow-up

Enroll 3 Healthy
Male Volunteers

Alternating Day Injections:
MT-II or Placebo

Dose Escalation:
0.01 to 0.03 mg/kg

 if tolerated

Monitor Adverse Events:
Nausea, Erections, Fatigue

Assess Pigmentation
(1 Week Post-Treatment)

Data Analysis & Dose
Recommendation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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